1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone

• IUPAC Name: 1-[4-[(2-acetylphenoxy)methyl]phenyl]ethanone
• InChI: InChI=1S/C17H16O3/c1-12(18)15-9-7-14(8-10-15)11-20-17-6-4-3-5-16(17)13(2)19/h3-10H,11H2,1-2H3
• InChI Key: CBCOHHPQBXSDPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)COC2=CC=CC=C2C(=O)C
• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol

Description

1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone is an organic compound with a complex structure that includes both phenyl and acetyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone typically involves multiple steps, starting with the preparation of the phenyl and acetyl precursors. One common method involves the reaction of 2-acetylphenol with a suitable benzyl halide under basic conditions to form the intermediate compound. This intermediate is then subjected to further reactions, such as Friedel-Crafts acylation, to introduce the ethanone group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure efficient reactions and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the acetyl group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for electrophilic aromatic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-(4-(Phenylmethoxy)phenyl)ethanone: Similar structure but with a phenylmethoxy group instead of an acetylphenoxy group.

1-(4-(Diphenylamino)phenyl)ethanone: Contains a diphenylamino group, offering different chemical properties and reactivity.

Uniqueness

1-[4-[(2-Acetylphenoxy)methyl]phenyl]ethanone is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.